Cas no 1007814-11-0 (N-[1-(2,4-difluorophenyl)ethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide)

N-[1-(2,4-difluorophenyl)ethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide is a specialized sulfonamide-based compound featuring a piperidine carboxamide core with a 2,4-difluorophenyl substituent. Its unique structure, incorporating both fluorinated aromatic and vinyl sulfonyl moieties, suggests potential utility in medicinal chemistry and drug discovery, particularly as a protease inhibitor or enzyme modulator. The difluorophenyl group enhances metabolic stability, while the sulfonyl component may improve binding affinity to target proteins. This compound is suitable for research applications requiring selective interactions with biological targets, offering a balance of lipophilicity and steric properties. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in pharmaceutical development.
N-[1-(2,4-difluorophenyl)ethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide structure
1007814-11-0 structure
Product Name:N-[1-(2,4-difluorophenyl)ethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
CAS No:1007814-11-0
MF:C22H24F2N2O3S
MW:434.499371528625
CID:6042320
PubChem ID:24237357
Update Time:2025-11-03

N-[1-(2,4-difluorophenyl)ethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • Z28523999
    • EN300-26596854
    • N-[1-(2,4-difluorophenyl)ethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
    • 1007814-11-0
    • Inchi: 1S/C22H24F2N2O3S/c1-16(20-8-7-19(23)15-21(20)24)25-22(27)18-9-12-26(13-10-18)30(28,29)14-11-17-5-3-2-4-6-17/h2-8,11,14-16,18H,9-10,12-13H2,1H3,(H,25,27)/b14-11+
    • InChI Key: IWBHKYORUUQHAL-SDNWHVSQSA-N
    • SMILES: S(/C=C/C1C=CC=CC=1)(N1CCC(C(NC(C)C2C=CC(=CC=2F)F)=O)CC1)(=O)=O

Computed Properties

  • Exact Mass: 434.14757013g/mol
  • Monoisotopic Mass: 434.14757013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 696
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 74.9Ų

N-[1-(2,4-difluorophenyl)ethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26596854-0.05g
N-[1-(2,4-difluorophenyl)ethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
1007814-11-0 95.0%
0.05g
$212.0 2025-03-20

Additional information on N-[1-(2,4-difluorophenyl)ethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide

Comprehensive Overview of N-[1-(2,4-difluorophenyl)ethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide (CAS No. 1007814-11-0)

The compound N-[1-(2,4-difluorophenyl)ethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide, identified by its CAS No. 1007814-11-0, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a piperidine-4-carboxamide core and difluorophenyl and phenylethenesulfonyl substituents, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, which could lead to breakthroughs in treating various diseases.

One of the key reasons for the growing interest in N-[1-(2,4-difluorophenyl)ethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide is its structural uniqueness. The presence of fluorine atoms in the difluorophenyl group enhances the molecule's metabolic stability and bioavailability, which are critical factors in drug design. Additionally, the sulfonyl and carboxamide functionalities contribute to its potential as a versatile scaffold for medicinal chemistry. These features align with current trends in the pharmaceutical industry, where researchers are increasingly focusing on fluorinated compounds and sulfonamide derivatives for their therapeutic potential.

In recent years, the demand for highly specific enzyme inhibitors and receptor modulators has surged, driven by advancements in precision medicine. CAS No. 1007814-11-0 has been explored in this context due to its ability to interact with biological targets selectively. For instance, its piperidine moiety is known to play a role in central nervous system (CNS) drug development, while the phenylethenesulfonyl group could offer opportunities in anti-inflammatory or anticancer research. Such applications are highly relevant to current discussions on personalized therapy and targeted drug delivery.

Another area where N-[1-(2,4-difluorophenyl)ethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide shows promise is in the field of computational chemistry and AI-driven drug discovery. With the rise of machine learning algorithms, researchers are leveraging tools to predict the binding affinity and pharmacokinetic properties of such compounds. This aligns with the broader industry shift toward in silico screening and virtual compound libraries, which accelerate the identification of potential drug candidates. The compound's structural complexity makes it an excellent candidate for these cutting-edge methodologies.

From a synthetic chemistry perspective, the preparation of CAS No. 1007814-11-0 involves multi-step organic reactions, including sulfonylation and amide coupling. These processes are well-documented in the literature, but optimizing yield and purity remains a challenge. Recent innovations in green chemistry and catalytic methods have provided new avenues for improving the synthesis of such compounds, reducing environmental impact while maintaining efficiency. This is particularly important given the increasing emphasis on sustainable pharmaceutical manufacturing.

The safety and regulatory profile of N-[1-(2,4-difluorophenyl)ethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide is another critical consideration. While it is not classified as a hazardous material, thorough toxicological studies are essential to ensure its suitability for further development. This aligns with the broader industry focus on ADME (Absorption, Distribution, Metabolism, and Excretion) profiling and preclinical safety assessment, which are vital steps in the drug development pipeline.

In conclusion, N-[1-(2,4-difluorophenyl)ethyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide (CAS No. 1007814-11-0) represents a fascinating area of research with significant potential in drug discovery. Its unique structural features, combined with the growing interest in fluorinated compounds and targeted therapies, position it as a valuable candidate for future studies. As the pharmaceutical industry continues to evolve, compounds like this will play a pivotal role in addressing unmet medical needs and advancing precision medicine.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent